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Compound of Interest

Compound Name: ML264

Cat. No.: B609133 Get Quote

Essential Safety and Handling Guide for ML264
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of ML264, a potent and selective inhibitor of Krüppel-like factor

five (KLF5) expression. The information is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE)
When handling ML264, it is crucial to use appropriate personal protective equipment to prevent

contact with skin and eyes, and to avoid inhalation. The following PPE is required:

Respiratory Protection: A NIOSH/MSHA-approved respirator is necessary to avoid inhalation

of the compound, which may be an irritant.[1]

Hand Protection: Chemical-resistant rubber gloves must be worn to protect the hands from

contact.[1]

Eye Protection: Chemical safety goggles are mandatory to shield the eyes from potential

splashes or fine particles.[1]

Protective Clothing: A lab coat and other protective clothing should be worn to prevent skin

contact.[1]
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Quantitative Safety and Efficacy Data
The following table summarizes the key quantitative data for ML264, focusing on its activity in

various cell lines.

Data Point Value Cell Line/Context Source

IC50 29 nM

DLD-1 (colorectal

adenocarcinoma) cell

proliferation

MedchemExpress.co

m[2]

IC50 81 nM
Cell-based luciferase

assay

MedchemExpress.co

m[2]

IC50 130 nM
HT29 (colorectal

adenocarcinoma)
NCBI[3]

IC50 430 nM
SW620 (colorectal

adenocarcinoma)
NCBI[3]

IC50 560 nM
HCT116 (colorectal

carcinoma)
NCBI[3]

Cytotoxicity >50 µM

IEC-6 (non-

transformed rat

intestinal epithelial

cells)

MedchemExpress.co

m[2]

Experimental Protocols
In Vitro Cell Proliferation Assay:

Cell Culture: DLD-1 and HCT116 human colorectal cancer cells are cultured in appropriate

media.

Treatment: Cells are treated with varying concentrations of ML264 or a vehicle control.

Incubation: The cells are incubated for 24, 48, and 72 hours.
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Analysis: Cell proliferation is measured using an MTS assay, which quantifies metabolically

active cells. The number of live cells is determined at each time point to assess the inhibitory

effect of ML264.

In Vivo Xenograft Tumor Study:

Animal Model: Nude mice are used as the host for xenograft tumors.

Tumor Induction: 5x10^6 DLD-1 human colorectal cells are injected subcutaneously into the

right flank of each mouse.

Treatment Initiation: When tumors reach a volume of approximately 100 mm³, mice are

treated intraperitoneally (i.p.) with ML264.

Dosing Regimen: ML264 is administered at doses of 10 mg/kg (daily or twice daily) or 25

mg/kg (twice daily) for 10 days. A vehicle control group is also included.

Tumor Measurement: Tumor volume is measured using calipers at regular intervals (e.g.,

day 5 and day 10) to determine the effect of ML264 on tumor growth.

Signaling Pathway
ML264 is known to inhibit the expression of Krüppel-like factor five (KLF5). KLF5 is a

transcription factor that plays a role in cell proliferation and survival, in part through its

interaction with signaling pathways such as RAS/MAPK/PI3K and WNT.
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ML264 Mechanism of Action
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Caption: Diagram of ML264's inhibitory effect on KLF5 expression and related signaling

pathways.

Operational and Disposal Plans
Handling and Storage:

Handling: Avoid inhalation, and prevent contact with skin, eyes, and clothing. The material

may be an irritant.[1]

Storage: Store in a tightly sealed container in a dry, well-ventilated place. Protect from light

and heat. Avoid strong oxidizing agents.[1] ML264 is shipped under ambient temperature as

a non-hazardous chemical.[4]

Disposal:

Procedure: Dispose of ML264 and any contaminated materials in accordance with all

applicable country, federal, state, and local regulations.[1]

Waste Containers: Leave chemicals in their original containers. Do not mix with other waste.

Handle uncleaned containers as you would the product itself.
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Spills: In case of a spill, cover drains, then collect, bind, and pump off the spilled material.

Take up the remainder with absorbent material and dispose of it properly. Clean the affected

area and avoid the generation of dust.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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